Cas no 72947-48-9 (2-Pyrrolidinecarboxamide,N-octyl-, (2S)-)

• Product Name: 2-Pyrrolidinecarboxamide,N-octyl-, (2S)-
• CAS No: 72947-48-9
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 551327
• Update Time: 2024-03-05

2-Pyrrolidinecarboxamide,N-octyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-octyl-, (2S)-
• 2-Pyrrolidinecarboxamide,N-octyl-, (S)-
• L-PROLINE N-OCTYLAMIDE
• 2-Pyrrolidinecarboxamide, N-octyl-, (2S)-

• Inchi： 1S/C13H26N2O/c1-2-3-4-5-6-7-10-15-13(16)12-9-8-11-14-12/h12,14H,2-11H2,1H3,(H,15,16)/t12-/m0/s1
• InChI Key： WUYBQTRPOQBVEU-LBPRGKRZSA-N
• SMILES： N1CCC[C@H]1C(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 226.205
• Monoisotopic Mass: 226.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 388.7±31.0 °C(Predicted)
• pka: 15.72±0.20(Predicted)